Cas no 465-99-6 (Hederagenin)

• Product Name: Hederagenin
• CAS No: 465-99-6
• MF: C₃₀H₄₈O₄
• MW: 472.70
• MDL: MFCD00017385
• CID: 37600
• PubChem ID: 354335220
• Update Time: 2026-03-06

Hederagenin Chemical and Physical Properties

Names and Identifiers

• Hederagenin
• (3-beta,4-alpha)-3,23-dihydroxyolean-12-en-28-oicacid
• 3,23-dihydroxy-,(3-beta,4-alpha)-olean-12-en-28-oicaci
• 3-beta,23-dihydroxy-olean-12-en-28-oicaci
• astrantiagenine
• hederagenicacid
• hederagenol
• MELANTHIGENIN
• CAULOSAPOGENIN
• (4aS,6aR,6aS,6bR,8aR,9R,10S,12aR,14bS)-10-hydroxy-9-(hydroxymethyl)-2,2,6a,6b,9,12a-hexamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
• HEDERAGENIN(AS)
• HEDERAGENIN(RG) PrintBack
• Olean-12-en-28-oicacid, 3,23-dihydroxy-, (3b,4a)-
• (3beta,4alpha)-3,23-Dihydroxyolean-12-en-28-oic acid
• 23-hydroxyoleanolic acid
• 3,23-Dihydroxyolean-12-en-28-acid
• 3,23-dihydroxyolean-12-en-28-oic acid
• EINECS 207-369-9
• 3β,4α-3,23-Dihydroxyolean-12-en-28-oic Acid
• [ "" ]
• Astrantiagenin E
• Hederagenic acid
• 4-epi-hederagenin
• RQF57J8212
• NS00031617
• Olean-12-en-28-oic acid, 3-beta,23-dihydroxy-(6CI,7CI,8CI)
• (3-beta,4-alpha)-3,23-Dihydroxyolean-12-en-28-oic acid
• Olean-12-en-28-oic acid, 3beta,23-dihydroxy-
• HY-N0256
• UNII-RQF57J8212
• NSC-24954
• Olean-12-en-28-oic acid, 3.beta.,23-dihydroxy-
• Q-100493
• Olean-12-en-28-oic acid,23-dihydroxy-
• s3899
• Hederagenin, >=97% (HPLC)
• Hederagenine
• NSC24954
• MFCD00017385
• Olean-12-en-28-oic acid, 3,23-dihydroxy-, (3b,4a)-
• Olean-12-en-28-oic acid, 3,23-dihydroxy-, (3beta,4alpha)-
• CHEMBL486400
• DTXSID301029412
• AS-68383
• H1645
• 3ss,4a-3,23-Dihydroxyolean-12-en-28-oicAcid
• BDBM50442880
• Olean-12-en-28-oic acid, 3,23-dihydroxy-, (3.beta.,4.alpha.)-
• 3beta,4alpha-3,23-Dihydroxyolean-12-en-28-oic Acid
• Hederagenin,(S)
• HEDERAGENIN, (+)-
• AKOS016036289
• (3beta)-3,23-dihydroxyolean-12-en-28-oic acid
• CCG-269472
• 465-99-6
• Olean-12-en-28-oic acid,23-dihydroxy-, (3.beta.,4.alpha.)-
• SCHEMBL359809
• NSC 24954
• CHEBI:69579
• A872247
• Olean-12-en-28-oic acid, 3-beta,23-dihydroxy-
• CS-5454
• Q5697238
• (4AS,6AS,6BR,8AR,9R,10S,12AR,12BR,14BS)-10-HYDROXY-9-(HYDROXYMETHYL)-2,2,6A,6B,9,12A-HEXAMETHYL-1,2,3,4,4A,5,6,6A,6B,7,8,8A,9,10,11,12,12A,12B,13,14B-ICOSAHYDROPICENE-4A-CARBOXYLIC ACID
• (4aS,6aR,6aS,6bR,8aR,9R,10S,12aR,14bS)-10-hydroxy-9-(hydroxymethyl)-2,2,6a,6b,9,12a-hexamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylicacid
• Olean-12-en-28-oic acid, 3,23-dihydroxy-, (3-beta,4-alpha)-
• HEDERAGENIN [MI]
• (+)-Scutellaric acid
• ConMedNP.2753
• Scutellaric acid
• 4-epihederagenin
• DA-74076
• PGOYMURMZNDHNS-MYPRUECHSA-N
• GLXC-19162

• MDL： MFCD00017385
• Inchi： 1S/C30H48O4/c1-25(2)13-15-30(24(33)34)16-14-28(5)19(20(30)17-25)7-8-22-26(3)11-10-23(32)27(4,18-31)21(26)9-12-29(22,28)6/h7,20-23,31-32H,8-18H2,1-6H3,(H,33,34)/t20-,21+,22+,23-,26-,27-,28+,29+,30-/m0/s1
• InChI Key： PGOYMURMZNDHNS-MYPRUECHSA-N
• SMILES： C1(C)(C)C[C@@]2([H])C3=CC[C@]4([H])[C@@]5(C)CC[C@H](O)[C@@](C)(CO)[C@]5([H])CC[C@@]4(C)[C@]3(C)CC[C@@]2(C(O)=O)CC1

Computed Properties

• Exact Mass: 472.35500
• Monoisotopic Mass: 472.35526001 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 2
• Complexity: 908
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.8
• Topological Polar Surface Area: 77.8
• Molecular Weight: 472.7

Experimental Properties

• Color/Form: Powder
• Density: 0.9871 (rough estimate)
• Melting Point: 334°C(lit.)
• Boiling Point: 589.4℃ at 760mmHg
• Flash Point: 324.3±26.6 °C
• Refractive Index: 1.4800 (estimate)
• Solubility: methanol: soluble1mg/mL
• PSA: 77.76000
• LogP: 6.20600
• Merck: 4624
• Specific Rotation: D20 +81° (c = 0.7 in pyridine)
• λmax: 405(H2SO4)(lit.)
• Vapor Pressure: 0.0±3.8 mmHg at 25°C

Hederagenin Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S22; S45
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances

Additional information on Hederagenin

Introduction to Hederagenin (CAS No. 465-99-6)

Hederagenin, a naturally occurring compound with the chemical name (3β,4α,6α)-3,4-seco-podocarp-20(29)-en-7α-ol, is a highly studied triterpenoid found in various plant species. Its unique structural properties and biological activities have garnered significant attention in the field of pharmaceutical research. With a CAS number of 465-99-6, Hederagenin has been extensively investigated for its potential therapeutic applications, particularly in the realm of oncology and anti-inflammatory treatments.

The compound belongs to the group of lupane-type triterpenes, which are known for their diverse biological effects. Hederagenin has been isolated from plants such as *Podocarpus macrophyllus* and *Daphne odora*, where it is present in trace amounts but exhibits remarkable pharmacological activity. The structural framework of Hederagenin features a tetracyclic skeleton with multiple hydroxyl groups, which contribute to its interactions with various biological targets.

Recent advancements in chemical biology have highlighted the potential of Hederagenin as a lead compound for drug development. Studies have demonstrated its ability to modulate multiple signaling pathways, including those involved in cancer cell proliferation and inflammation. The compound's mechanism of action appears to involve the inhibition of enzymes such as COX-2 and lipoxygenase, which are key players in the pathogenesis of chronic inflammatory diseases.

In oncology research, Hederagenin has shown promise as an anti-cancer agent. Preclinical studies have indicated that it can induce apoptosis in various cancer cell lines by disrupting mitochondrial function and activating caspase-dependent pathways. Additionally, its ability to inhibit the PI3K/Akt signaling axis has been implicated in its anti-proliferative effects. These findings have prompted further investigation into its potential as a therapeutic agent for solid tumors and hematological malignancies.

The pharmacokinetic profile of Hederagenin has also been a subject of interest. Research suggests that it exhibits moderate solubility in water and lipids, allowing for potential oral and intravenous administration. However, its bioavailability remains a challenge due to rapid metabolism by cytochrome P450 enzymes. Efforts are underway to develop derivatives with enhanced stability and bioavailability to improve its therapeutic efficacy.

Moreover, Hederagenin has been explored for its neuroprotective properties. Studies have shown that it can mitigate neurotoxicity induced by oxidative stress and excitotoxicity, making it a candidate for treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Its ability to cross the blood-brain barrier further enhances its potential as a neurotherapeutic agent.

The anti-inflammatory effects of Hederagenin have also been well-documented. By inhibiting key pro-inflammatory cytokines such as TNF-α and IL-6, it can modulate the inflammatory response in conditions like rheumatoid arthritis and inflammatory bowel disease. Clinical trials are currently underway to evaluate its safety and efficacy in human patients.

From a synthetic chemistry perspective, Hederagenin serves as an excellent scaffold for structure-activity relationship (SAR) studies. Researchers have synthesized numerous derivatives to optimize its pharmacological properties while minimizing side effects. These efforts have led to the identification of novel compounds with enhanced potency and selectivity.

The natural abundance of Hederagenin in certain plant species has also spurred interest in sustainable extraction methods. Techniques such as supercritical fluid extraction (SFE) have been employed to obtain high-purity samples without compromising environmental integrity. This approach aligns with the growing demand for green chemistry practices in pharmaceutical manufacturing.

In conclusion, Hederagenin (CAS No. 465-99-6) is a multifaceted compound with significant therapeutic potential across various medical disciplines. Its unique chemical structure and biological activities make it a valuable candidate for drug development. Ongoing research continues to uncover new applications for this remarkable natural product, promising advancements in treating some of humanity's most challenging diseases.